Cas no 1691137-71-9 (5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1117869
- 1691137-71-9
- 5-Methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- 5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
-
- Inchi: 1S/C10H17N3/c1-3-4-9-7-10-11-8(2)5-6-13(10)12-9/h7-8,11H,3-6H2,1-2H3
- InChI Key: MDGWVXWNZZNIAX-UHFFFAOYSA-N
- SMILES: N12C(=CC(CCC)=N1)NC(C)CC2
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.8Ų
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117869-0.05g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1117869-0.1g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1117869-0.25g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1117869-0.5g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1117869-1.0g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 1.0g |
$1414.0 | 2023-07-10 | ||
| Enamine | EN300-1117869-2.5g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1117869-5.0g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 5.0g |
$4102.0 | 2023-07-10 | ||
| Enamine | EN300-1117869-10.0g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 10.0g |
$6082.0 | 2023-07-10 | ||
| Enamine | EN300-1117869-1g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1117869-5g |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1691137-71-9 | 95% | 5g |
$3273.0 | 2023-10-27 |
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
Introduction to 5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1691137-71-9)
5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1691137-71-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazoloapyrimidine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both pyrazole and pyrimidine rings in its structure endows it with a diverse range of chemical and biological characteristics that make it a promising candidate for further research and development.
The nomenclature of this compound follows the IUPAC rules for naming heterocyclic compounds, which ensures clarity and precision in its identification. The prefix "5-methyl-2-propyl-" indicates the substitution pattern on the pyrazoloapyrimidine core, while the numbering system ("4H,5H,6H,7H-") highlights the hydrogen atoms present in the molecule. This detailed naming convention is crucial for chemists to accurately understand and replicate the structure in synthetic and analytical studies.
Recent advancements in computational chemistry have allowed researchers to predict the biological activity of 5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine with greater accuracy. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions could potentially make it a valuable candidate for developing novel therapeutic agents.
The synthesis of 5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported using palladium-catalyzed cross-coupling reactions as key steps in its preparation. These reactions are highly efficient and allow for the introduction of various substituents at specific positions on the heterocyclic core. The use of transition metal catalysts has significantly improved the efficiency of these synthetic routes, making them more scalable for industrial applications.
In addition to its synthetic significance, 5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine has shown promise in preclinical studies as a potential lead compound for drug development. Its ability to modulate biological pathways has been explored in models of inflammation and oxidative stress. For instance, studies have indicated that derivatives of this compound may inhibit the activity of enzymes such as COX-2 and LOX, which are implicated in chronic inflammatory diseases. These findings highlight its therapeutic potential and justify further investigation into its pharmacological properties.
The structural diversity of pyrazoloapyrimidines allows for extensive modifications at various positions on the scaffold. This flexibility is advantageous for medicinal chemists who can fine-tune the structure to enhance potency and selectivity. For example, replacing hydrogen atoms with halogens or nitrogen-containing groups can significantly alter the electronic properties of the molecule and influence its binding affinity to biological targets. Such modifications are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) studies.
Recent publications have also explored the spectroscopic properties of 5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, providing insights into its molecular conformation and interactions with other molecules. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and dynamics. These analytical methods are essential for confirming the identity of synthesized compounds and studying their behavior under different conditions.
The pharmacokinetic profile of this compound is another area of interest for researchers. Understanding how it is absorbed、distributed、metabolized,and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that 5-methyl-2-propyl-4H,5 H,6 H,7 H -pyrazolo1, 5 -apyrimidine may exhibit favorable pharmacokinetic properties,such as good solubility and bioavailability,which are desirable traits for any therapeutic agent.
Moreover,the synthetic accessibility of this compound makes it an attractive scaffold for exploring new chemical space。By leveraging modern synthetic methodologies,chemists can rapidly generate libraries of derivatives with varying substituents。These libraries can then be screened using automated platforms to identify compounds with enhanced biological activity。This approach has revolutionized drug discovery by enabling high-throughput experimentation without the need for extensive manual synthesis。
In conclusion,5-methyl - 2 - propyl - 4 H , 5 H , 6 H , 7 H -pyrazolo1 , 5 -apyrimidine (CAS No .1691137 -71 -9) represents a fascinating example of how structural complexity can lead to novel biological activities。Its unique heterocyclic framework , combined with recent advances in synthetic chemistry , makes it a promising candidate for further exploration。As research continues to uncover new therapeutic applications , this compound will undoubtedly play an important role in shaping the future of medicinal chemistry。
1691137-71-9 (5-methyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)